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Compound of Interest

Compound Name: Chloranilic acid

Cat. No.: B121745

Chiloranilic acid is a chemical compound commonly used in laboratory research and various
analytical applications. While a valuable reagent, it is crucial to recognize its potential hazards
to ensure the safety of all personnel. This guide provides essential, immediate safety and
logistical information, including detailed operational and disposal plans for researchers,
scientists, and drug development professionals handling Chloranilic acid. Adherence to these
procedural steps is paramount for minimizing risk and maintaining a safe laboratory
environment.

Hazard Identification

Chiloranilic acid is classified as a hazardous substance. It is an irritant that can cause
significant irritation to the skin, eyes, and respiratory system[1][2][3]. It appears as a red to
orange powder[1][4]. Understanding these hazards is the first step toward safe handling.

Primary Hazards:
o Skin Irritation: Causes skin irritation upon contact[1][2].
e Serious Eye Irritation: Can cause serious eye irritation[1][2].

o Respiratory Irritation: May cause respiratory tract irritation[1][5][6]. Inhalation of dust should
be avoided][7].

Personal Protective Equipment (PPE) Protocol
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A multi-layered approach to personal protection is mandatory to prevent exposure. The
selection of appropriate PPE is critical and should be based on the specific laboratory task
being performed.
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Protection Area

Required Equipment

Specifications and Use
Cases

Eye/Face Protection

Safety glasses with side-

shields or Goggles

Must be worn at all times when
handling Chloranilic acid.
Should comply with OSHA's
eye and face protection
regulations in 29 CFR
1910.133 or European
Standard EN166[1][3].

Face shield (full length)

Recommended when there is
a significant risk of splashes or

dust generation[8].

Skin and Body Protection

Chemical-resistant gloves
(e.g., Nitrile)

Wear appropriate protective
gloves to prevent skin
exposure[1][8]. Change gloves
immediately if they become

contaminated.

Laboratory coat

A lab coat must be worn to
protect street clothing and
skin[4][8]. Ensure cuffs are

tucked into gloves.

Additional protective clothing

As needed to prevent skin
exposure[1][4]. For large spills,

a full suit may be required[4].

Respiratory Protection

NIOSH/MSHA approved

respirator

Required when engineering
controls (like a fume hood) are
insufficient, if dusts are
generated, or during
emergency situations[1][7][8].
A dust respirator with a P2 filter

is recommended[4][7].

Operational Plan: Safe Handling and Storage
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Proper handling and storage procedures are essential to minimize the risk of exposure and
accidents.

Handling Procedures

o Work Area Designation: All work with solid Chloranilic acid should be conducted in a
certified chemical fume hood to minimize inhalation risk[9].

e Minimize Dust: Handle the compound carefully to avoid generating dust[1][5]. Use
appropriate tools for transferring the solid.

e Avoid Contact: Take precautions to avoid contact with eyes, skin, and clothing[1][5].

e Hygiene Practices: Wash hands and face thoroughly after handling the substance[1][7].
Remove contaminated clothing immediately and wash it before reuse[1][7].

« Ignition Sources: Keep the chemical away from heat and sources of ignition[4].

Storage Plan

» Container: Store in a tightly closed container[1][4][7]. Containers that have been opened
must be carefully resealed and kept upright[8].

» Location: Store in a cool, dry, and well-ventilated area[1][4][7].

» Incompatibilities: Keep away from incompatible substances such as strong oxidizing
agents[1][5].

Emergency and Disposal Protocols

Immediate and appropriate action during an emergency is critical. All personnel should be
familiar with these procedures before handling Chloranilic acid.

Spill Response Plan

In the event of a spill, follow these steps to ensure a safe and effective cleanup.

o Evacuate and Alert: Immediately alert others in the vicinity and evacuate non-essential
personnel[5][7].
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Assess the Spill: Determine the extent and nature of the spill. For large or highly dangerous
spills, contact your institution's Environmental Health and Safety (EHS) department
immediately[10].

Secure the Area: Isolate the hazard area and prevent entry[8]. Ensure adequate
ventilation[1][5].

Don PPE: Wear the appropriate PPE as outlined in the table above, including respiratory
protection, gloves, goggles, and a lab coat[4][5].

Contain and Clean:

o For solid spills, carefully sweep or vacuum the material. Avoid actions that generate
dust[1][5].

o Place the spilled material into a suitable, labeled, and closed container for waste
disposal[1][4][5].

o Clean the spill area with water and a mild detergent, and collect the cleaning materials for
disposal as hazardous waste[4][11].
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Caption: Workflow for handling a Chloranilic acid spill.
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First Aid Measures

Inhalation: Remove the individual from exposure to fresh air immediately. If breathing is
difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek
medical attention[1][12].

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing all contaminated clothing and shoes[1]. Get medical aid if irritation develops or
persists[1][10].

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention[1][10].

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of water or milk. Never give anything by mouth to an
unconscious person. Seek immediate medical attention[1][11].

Disposal Plan

All materials contaminated with Chloranilic acid must be treated as hazardous waste.

Waste Segregation: Collect waste material and any contaminated items (e.g., gloves,
absorbent pads) in a dedicated, clearly labeled, and sealed hazardous waste container[5][9].

Disposal Method: Disposal must be carried out in accordance with local, state, and federal
regulations. Entrust the disposal to a licensed waste disposal company[13]. Do not let the
product enter drains[5][7].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC108482500&productDescription=CHLORANILIC+ACID%2C+99%2B%25+250GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/07704.pdf
https://www.oxfordlabfinechem.com/msds/(C-02576)%20%20CHLORANILLIC%20ACID%2099%20AR.pdf
https://www.chemicalbook.com/msds/chloranilic-acid.htm
https://www.fishersci.es/store/msds?partNumber=11468733&countryCode=ES&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/c8136
https://images-na.ssl-images-amazon.com/images/I/41r2UgMmnqL.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Azido_2_chloroaniline.pdf
https://safety.fsu.edu/safety_manual/Chemical%20Emergencies,%20Exposures,%20and%20Spills.pdf
https://www.spectrumchemical.com/media/sds/C2151_MSDS.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.tcichemicals.com/BE/en/sds/C0081_EU_6N.pdf
https://www.benchchem.com/product/b121745#personal-protective-equipment-for-handling-chloranilic-acid
https://www.benchchem.com/product/b121745#personal-protective-equipment-for-handling-chloranilic-acid
https://www.benchchem.com/product/b121745#personal-protective-equipment-for-handling-chloranilic-acid
https://www.benchchem.com/product/b121745#personal-protective-equipment-for-handling-chloranilic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b121745?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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